Cas no 805251-34-7 (2-Benzhydryl-2H-pyran-4(3H)-one)

• Product Name: 2-Benzhydryl-2H-pyran-4(3H)-one
• CAS No: 805251-34-7
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 1093128
• PubChem ID: 66630848
• Update Time: 2025-05-20

2-Benzhydryl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzhydryl-2H-pyran-4(3H)-one
• 2-benzhydryl-2,3-dihydropyran-4-one
• KWFFZZPVKNKYJN-UHFFFAOYSA-N
• 805251-34-7
• A916923
• 2-benzhydryl-2,3-dihydro-4H-pyran-4-one
• 2-(diphenylmethyl)-3,4-dihydro-2H-pyran-4-one
• SCHEMBL242695

• Inchi： 1S/C18H16O2/c19-16-11-12-20-17(13-16)18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-12,17-18H,13H2
• InChI Key： KWFFZZPVKNKYJN-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.115029749g/mol
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

2-Benzhydryl-2H-pyran-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Benzhydryl-2H-pyran-4(3H)-one

2-Benzhydryl-2H-pyran-4(3H)-one: A Comprehensive Overview

The compound 2-Benzhydryl-2H-pyran-4(3H)-one, identified by the CAS registry number 805251-34-7, is a fascinating molecule with significant potential in various fields of organic chemistry and materials science. This compound, also referred to as benzhydryl pyranone, belongs to the class of pyranones, which are cyclic ketones with a six-membered ring structure containing one oxygen atom. The presence of the benzhydryl group adds unique electronic and steric properties to the molecule, making it a valuable component in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of pyranones in the development of bioactive compounds, particularly in the context of their ability to act as scaffolds for drug design. The benzhydryl group in this compound contributes to its aromaticity and stability, which are critical for its applications in pharmaceuticals and agrochemicals. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions.

In terms of synthesis, the preparation of 2-Benzhydryl-2H-pyran-4(3H)-one involves a series of well-established organic reactions, including aldol condensation and cyclization processes. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product. This compound can also be derived from natural sources, such as certain plant extracts, which has sparked interest in its biosynthetic pathways and metabolic engineering.

The structural versatility of benzhydryl pyranone allows for a wide range of modifications, enabling chemists to tailor its properties for specific applications. For instance, functionalization at the pyranone ring or the benzhydryl group can lead to derivatives with enhanced bioavailability or selectivity towards particular biological targets. Recent advancements in computational chemistry have facilitated the design of such derivatives by predicting their physicochemical properties and interactions with biological systems.

In materials science, this compound has found applications as a precursor for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to form stable cross-links under specific conditions makes it a valuable building block for developing high-performance materials with tailored mechanical and thermal properties.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. Additionally, studies on its biodegradation pathways aim to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, 2-Benzhydryl-2H-pyran-4(3H)-one, with its unique structure and diverse applications, continues to be a subject of intense research across multiple disciplines. Its role as a versatile building block in organic synthesis, coupled with its promising bioactive properties, underscores its significance in advancing modern science and technology.